molecular formula C16H18Cl2O4 B8614529 5-[2,3-Dichloro-4-(2-methylidenebutanoyl)phenoxy]pentanoic acid CAS No. 113239-17-1

5-[2,3-Dichloro-4-(2-methylidenebutanoyl)phenoxy]pentanoic acid

Cat. No.: B8614529
CAS No.: 113239-17-1
M. Wt: 345.2 g/mol
InChI Key: GVQWWQBIVNTZKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-[2,3-Dichloro-4-(2-methylidenebutanoyl)phenoxy]pentanoic acid is a useful research compound. Its molecular formula is C16H18Cl2O4 and its molecular weight is 345.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

113239-17-1

Molecular Formula

C16H18Cl2O4

Molecular Weight

345.2 g/mol

IUPAC Name

5-[2,3-dichloro-4-(2-methylidenebutanoyl)phenoxy]pentanoic acid

InChI

InChI=1S/C16H18Cl2O4/c1-3-10(2)16(21)11-7-8-12(15(18)14(11)17)22-9-5-4-6-13(19)20/h7-8H,2-6,9H2,1H3,(H,19,20)

InChI Key

GVQWWQBIVNTZKL-UHFFFAOYSA-N

Canonical SMILES

CCC(=C)C(=O)C1=C(C(=C(C=C1)OCCCCC(=O)O)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-(2,3-Dichloro-4-butyrylphenoxy)valeric acid (9.8 g, 0.029 mole), dimethylamine hydrochloride (15 g, 0.184 mole), paraformaldehyde (2.8 g, 0.09 equivalent) and acetic acid (1 ml) were united and stirred and heated on a steam bath for 3 hours. N,N-dimethylformamide (30 ml) was added and stirring and heating continued for another two hours. The reaction mixture was then poured into ice water and the solid that separated was removed by filtration, washed with water and dried. After recrystallization from butyl chloride the 5-[2,3-dichloro-(2-methylenebutyryl)phenoxy]valeric acid (5.4 g) melted at 107°-109° C.
Name
5-(2,3-Dichloro-4-butyrylphenoxy)valeric acid
Quantity
9.8 g
Type
reactant
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step Two
Quantity
2.8 g
Type
reactant
Reaction Step Three
Quantity
1 mL
Type
reactant
Reaction Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
30 mL
Type
solvent
Reaction Step Six

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.